8,14-dimethyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene

• CAS No.: 4349-84-2
• Molecular Formula: C12H10N6
• Molecular Weight: 238.25 g/mol
• IUPAC Name: 8,14-dimethyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene
• InChI: InChI=1S/C12H10N6/c1-7-14-15-12-13-11-10(16-18(7)12)8-5-3-4-6-9(8)17(11)2/h3-6H,1-2H3
• InChI Key: UXHOLPARXQTOFH-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1N=C3C4=CC=CC=C4N(C3=N2)C
• Synonyms: SK and F 21681; SK and F-21681; SKF 21681

Description

8,14-Dimethyl-8,10,12,13,15,16-hexazatetracyclo[77002,7011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene is a complex organic compound characterized by its unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8,14-dimethyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene typically involves multi-step organic reactions. One common approach is the cyclization of a suitable precursor containing the necessary nitrogen and carbon framework. This process often requires:

Cyclization Reactions: Utilizing reagents such as strong acids or bases to induce ring closure.

Oxidation and Reduction Steps: To achieve the desired oxidation state of the nitrogen atoms.

Purification: Techniques like recrystallization or chromatography to isolate the pure compound.

Industrial Production Methods

Industrial production of this compound, if scaled up, would likely involve:

Batch Reactors: For controlled synthesis under specific temperature and pressure conditions.

Continuous Flow Reactors: To enhance efficiency and yield.

Automated Purification Systems: To ensure consistent quality and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

8,14-Dimethyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene can undergo various chemical reactions, including:

Oxidation: Using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Employing reducing agents such as lithium aluminum hydride.

Substitution: Reactions with halogens or other electrophiles to replace hydrogen atoms.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Transition metal catalysts like palladium or platinum for hydrogenation reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction could produce amines.

Scientific Research Applications

8,14-Dimethyl-8,10,12,13,15,16-hexazatetracyclo[7.7.